Cas no 77234-81-2 (2-(1H-imidazol-1-yl)-1-(4-nitrophenyl)ethanol hydrochloride)

2-(1H-imidazol-1-yl)-1-(4-nitrophenyl)ethanol hydrochloride structure
77234-81-2 structure
Product Name:2-(1H-imidazol-1-yl)-1-(4-nitrophenyl)ethanol hydrochloride
CAS No:77234-81-2
MF:C11H12ClN3O3
MW:269.684281349182
CID:1783896
PubChem ID:3059781
Update Time:2025-04-21

2-(1H-imidazol-1-yl)-1-(4-nitrophenyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-imidazol-1-yl)-1-(4-nitrophenyl)ethanol hydrochloride
    • 2-imidazol-1-yl-1-(4-nitrophenyl)ethanol,hydrochloride
    • Imidazole-1-ethanol, alpha-(p-nitrophenyl)-, monohydrochloride
    • 77234-81-2
    • CHEMBL540853
    • DTXSID20998470
    • 2-(1H-Imidazol-1-yl)-1-(4-nitrophenyl)ethan-1-ol--hydrogen chloride (1/1)
    • N-(alpha-Hydroxy-4-nitrophenethyl)imidazole hydrochloride
    • Inchi: 1S/C11H11N3O3.ClH/c15-11(7-13-6-5-12-8-13)9-1-3-10(4-2-9)14(16)17;/h1-6,8,11,15H,7H2;1H
    • InChI Key: XFKIEONAYFTNAI-UHFFFAOYSA-N
    • SMILES: Cl.OC(C1C=CC(=CC=1)[N+](=O)[O-])CN1C=NC=C1

Computed Properties

  • Exact Mass: 269.0567189g/mol
  • Monoisotopic Mass: 269.0567189g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.9Ų
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